Cas no 1242968-60-0 (Ethyl 4-cyano-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 4-cyano-6-(trifluoromethyl)picolinate
• CAS No: 1242968-60-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4904560
• Update Time: 2025-05-21

Ethyl 4-cyano-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyano-6-(trifluoromethyl)picolinate
• ethyl 4-cyano-6-(trifluoromethyl)pyridine-2-carboxylate
• 4-Cyano-6-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester
• Ethyl 4-cyano-6-(trifluoromethyl)picolinate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-9(16)7-3-6(5-14)4-8(15-7)10(11,12)13/h3-4H,2H2,1H3
• InChI Key： RUFKAMSAQYZNPF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(=O)OCC)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-6-(trifluoromethyl)picolinate

Ethyl 4-cyano-6-(trifluoromethyl)picolinate: A Comprehensive Overview

Ethyl 4-cyano-6-(trifluoromethyl)picolinate, with the CAS number 1242968-60-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a picolinic acid backbone substituted with a cyano group at the 4-position and a trifluoromethyl group at the 6-position. The ethyl ester functional group further enhances its chemical versatility, making it a valuable compound for various applications.

The synthesis of Ethyl 4-cyano-6-(trifluoromethyl)picolinate involves a series of precise chemical reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of this compound, ensuring high purity and yield. Its structure has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, providing insights into its molecular conformation and reactivity.

One of the most promising applications of Ethyl 4-cyano-6-(trifluoromethyl)picolinate lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of coordination polymers and metal-organic frameworks (MOFs), where its cyano and trifluoromethyl groups play critical roles in modulating the electronic and structural properties of these materials. The trifluoromethyl group, in particular, contributes to the compound's hydrophobicity and thermal stability, making it an ideal candidate for high-performance applications.

Recent studies have also highlighted the role of Ethyl 4-cyano-6-(trifluoromethyl)picolinate in catalysis. Its ability to coordinate with metal ions has been leveraged to create efficient catalysts for organic transformations, such as cross-coupling reactions and enantioselective syntheses. The cyano group serves as a strong electron-withdrawing moiety, enhancing the catalytic activity of the resulting complexes while maintaining stability under reaction conditions.

In addition to its chemical applications, Ethyl 4-cyano-6-(trifluoromethyl)picolinate has shown potential in biological systems. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or pathogens, opening avenues for its use in drug discovery. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The development of Ethyl 4-cyano-6-(trifluoromethyl)picolinate has been driven by advancements in computational chemistry as well. Researchers have employed density functional theory (DFT) calculations to predict its electronic structure and reactivity, providing valuable insights into its behavior in different chemical environments. These computational studies have complemented experimental work, accelerating the discovery process and enabling more efficient utilization of this compound.

In conclusion, Ethyl 4-cyano-6-(trifluoromethyl)picolinate is a multifaceted compound with diverse applications across chemistry, materials science, and biology. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.